Cas no 17562-46-8 (Methyl 4-amino-3-benzoylbenzoate)

• Product Name: Methyl 4-amino-3-benzoylbenzoate
• CAS No: 17562-46-8
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 2102432
• Update Time: 2023-08-03

Methyl 4-amino-3-benzoylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-benzoylbenzoic acid methyl ester
• methyl 4-amino-3-benzoylbenzoate
• Methyl 4-amino-3-benzoylbenzoate

• Inchi： 1S/C15H13NO3/c1-19-15(18)11-7-8-13(16)12(9-11)14(17)10-5-3-2-4-6-10/h2-9H,16H2,1H3
• InChI Key： QTCAYAZSJAFHIS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C(=O)OC)C=CC=1N

Computed Properties

• Exact Mass: 255.09
• Monoisotopic Mass: 255.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4